Cas no 66242-98-6 (1,3-Dithiolo[4,5-c]pyridine-2-thione)
66242-98-6 structure
Product Name:1,3-Dithiolo[4,5-c]pyridine-2-thione
CAS No:66242-98-6
MF:C6H3NS3
MW:185.289716959
CID:1706529
Update Time:2024-09-01
1,3-Dithiolo[4,5-c]pyridine-2-thione Chemical and Physical Properties
Names and Identifiers
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- 1,3-Dithiolo[4,5-c]pyridine-2-thione
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- Inchi: 1S/C6H3NS3/c8-6-9-4-1-2-7-3-5(4)10-6/h1-3H
- InChI Key: GLBZYTWHNQPVDG-UHFFFAOYSA-N
- SMILES: C1=NC=CC2SC(=S)SC1=2
Computed Properties
- Exact Mass: 184.94289
Experimental Properties
- Density: 1.63±0.1 g/cm3(Predicted)
- Melting Point: 158 °C(Solv: ligroine (8032-32-4))
- Boiling Point: 378.4±34.0 °C(Predicted)
- PSA: 12.89
- pka: 0.13±0.20(Predicted)
1,3-Dithiolo[4,5-c]pyridine-2-thione Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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